Cas no 2172038-01-4 (1-(2-methylcyclopropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-methylcyclopropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172038-01-4
• MF: C₈H₉F₃N₄O
• MW: 234.178471326828
• CID: 5566472
• PubChem ID: 165596582
• Update Time: 2025-05-23

1-(2-methylcyclopropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594353
• 2172038-01-4

• Inchi： 1S/C8H9F3N4O/c1-3-2-4(3)15-6(8(9,10)11)5(7(12)16)13-14-15/h3-4H,2H2,1H3,(H2,12,16)
• InChI Key： YYSIMHPDADCGJY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1C1CC1C)(F)F

Computed Properties

• Exact Mass: 234.07284541g/mol
• Monoisotopic Mass: 234.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-methylcyclopropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

1-(2-Methylcyclopropyl)-5-(Trifluoromethyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 1-(2-methylcyclopropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide, identified by the CAS number 2172038-01-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopropyl group, a trifluoromethyl substituent, and a triazole ring system. These structural elements contribute to its distinctive chemical properties and reactivity.

The cyclopropyl group in the molecule is known for its strained ring structure, which often imparts high reactivity and unique electronic properties. This makes the compound potentially useful in applications requiring high-energy intermediates or reactive species. The presence of the trifluoromethyl group further enhances the molecule's stability and chemical resistance due to the strong electronegativity of fluorine atoms. This feature is particularly advantageous in environments where chemical inertness is desired.

The triazole ring system is a heterocyclic structure that is widely studied for its applications in medicinal chemistry and materials science. Triazoles are known for their ability to form stable complexes with metal ions, making them valuable in the development of coordination polymers and metal-organic frameworks (MOFs). Recent studies have explored the use of triazole-containing compounds in drug delivery systems and as building blocks for advanced materials.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution, cycloaddition reactions, and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functionalization. For instance, the formation of the triazole ring can be achieved via the Huisgen cycloaddition reaction, which involves the reaction of an azide with an alkyne under copper catalysis.

The properties of this compound have been extensively studied in recent years. Researchers have reported on its thermal stability, solubility profiles, and reactivity under various conditions. For example, studies have shown that the compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Additionally, its solubility in polar solvents such as DMF and DMSO suggests potential uses in solution-based chemical processes.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for drug development due to its ability to interact with biological targets such as enzymes and receptors. The trifluoromethyl group contributes to lipophilicity, which can enhance bioavailability when designing drug candidates.

In materials science, the compound's ability to form coordination complexes has led to its exploration as a component in advanced materials such as MOFs and porous polymers. These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to enhance the porosity and stability of these materials.

The environmental impact of this compound has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles under different environmental conditions. Preliminary results suggest that the compound exhibits low toxicity towards aquatic organisms at environmentally relevant concentrations.

In conclusion, 1-(2-methylcyclopropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and environmental chemistry.